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Compound of Interest

Compound Name: c-Fms-IN-13

Cat. No.: B8724323 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the small

molecule kinase inhibitor, c-Fms-IN-13, with a focus on its proper disposal.

Immediate Safety and Handling
While a specific Safety Data Sheet (SDS) for c-Fms-IN-13 is not publicly available, general

safety precautions for handling potent small molecule inhibitors should be strictly followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles,

gloves, and a lab coat, when handling c-Fms-IN-13 in solid or solution form.

Engineering Controls: Use a chemical fume hood for all weighing and solution preparation

activities to avoid inhalation of the powder or aerosolized solutions. Ensure adequate

ventilation in the laboratory.

Spill Management: In case of a spill, absorb the material with an inert absorbent, such as

vermiculite or sand. Decontaminate the area with a suitable solvent, like ethanol, and dispose

of all contaminated materials as hazardous waste.

Proper Disposal Procedures for c-Fms-IN-13
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The disposal of c-Fms-IN-13 and its contaminated materials must be carried out in accordance

with all local, state, and federal regulations. The following are general guidelines based on best

practices for the disposal of small molecule kinase inhibitors.

Step 1: Segregation of Waste

Solid Waste: Unused or expired c-Fms-IN-13 solid powder should be collected in a clearly

labeled, sealed, and compatible hazardous waste container.

Liquid Waste: Solutions containing c-Fms-IN-13 (e.g., in DMSO) should be collected in a

separate, sealed, and clearly labeled hazardous waste container for organic solvent waste.

Do not mix with aqueous waste.

Contaminated Materials: All materials that have come into contact with c-Fms-IN-13, such as

pipette tips, tubes, gloves, and bench paper, should be considered contaminated and

disposed of in a designated solid hazardous waste container.

Step 2: Waste Container Management

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "c-Fms-IN-13". Include the date of initial waste accumulation.

Compatibility: Ensure the waste container material is compatible with the chemical and any

solvents used.

Closure: Keep waste containers securely closed at all times, except when adding waste.

Step 3: Final Disposal

Licensed Waste Hauler: Arrange for the collection and disposal of all hazardous waste

through your institution's environmental health and safety (EHS) office or a licensed

hazardous waste disposal company.

Do Not Dispose Down the Drain: Under no circumstances should c-Fms-IN-13 or its

solutions be disposed of down the sanitary sewer.

Quantitative Data Summary
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The following table summarizes the available quantitative data for c-Fms-IN-13.

Parameter Value Source

IC₅₀ (FMS kinase) 17 nM MedChemExpress[1]

Storage (Solid) -20°C (3 years), 4°C (2 years) MedChemExpress

Storage (In Solvent) -80°C (2 years), -20°C (1 year) MedChemExpress

c-Fms Signaling Pathway
c-Fms-IN-13 is an inhibitor of the c-Fms receptor tyrosine kinase. The binding of its ligand,

Macrophage Colony-Stimulating Factor (M-CSF), to the c-Fms receptor triggers a signaling

cascade that is crucial for the proliferation, differentiation, and survival of macrophages and

their precursors.[2][3][4][5] This pathway is a key target in various inflammatory diseases and

cancers.
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Caption: The c-Fms signaling pathway initiated by M-CSF binding and inhibited by c-Fms-IN-
13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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